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Compound of Interest

Compound Name: TMX-2172

Cat. No.: B15542857 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for TMX-2172 detailing explicit disposal

procedures is not publicly available. The following guidance is based on general best practices

for the disposal of potent, non-hazardous research chemicals. It is imperative that all laboratory

personnel consult their institution's Environmental Health and Safety (EHS) department for

specific protocols and to ensure full compliance with all applicable federal, state, and local

regulations. A thorough risk assessment should be conducted before handling this compound.

TMX-2172 is a heterobifunctional PROTAC (Proteolysis Targeting Chimera) that acts as a

potent and selective degrader of CDK2 and CDK5, playing a significant role in cancer research.

[1][2][3] Proper handling and disposal are critical to ensure the safety of laboratory personnel

and to maintain environmental integrity. This guide provides essential information to manage

the disposal of TMX-2172 safely and effectively.

General Information and Physical Properties
While detailed hazard data is not available, the following table summarizes the general

properties of TMX-2172 based on information from chemical suppliers. Although shipped as a

non-hazardous chemical, it is intended for research use only and should be handled with care.

[4]
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Property Information

Chemical Name TMX-2172

CAS Number 2488892-09-5

Molecular Formula C₄₁H₄₅BrFN₉O₁₁S

Molecular Weight 970.83 g/mol [4]

Primary Use Research chemical, selective CDK2/5 degrader

Appearance Solid

Storage (Short Term) 0 - 4 °C (days to weeks)[4]

Storage (Long Term) -20 °C (months to years)[4]

Stock Solution Storage -20°C for 1 month or -80°C for 6 months[1]

Step-by-Step Disposal Procedures
The primary method for the disposal of TMX-2172 and associated materials is through an

approved hazardous waste disposal program. Do not dispose of this chemical down the drain

or in regular trash.[5][6][7]

1. Personal Protective Equipment (PPE): Before handling TMX-2172 waste, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation: All waste containing TMX-2172 must be collected as hazardous

chemical waste. This includes:

Unused or expired TMX-2172 solid compound.

Solutions containing TMX-2172 (e.g., in DMSO).
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Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated PPE (e.g., gloves).

It is crucial to not mix this waste with other waste streams unless compatibility has been

confirmed by your institution's EHS department.[5][8][9]

3. Containerization:

Solid Waste: Collect solid TMX-2172 waste and contaminated materials in a clearly labeled,

sealable, and appropriate container for hazardous chemical waste. The container must be

compatible with the chemical.

Liquid Waste: Collect solutions of TMX-2172 in a separate, labeled, and sealed container

designed for liquid chemical waste. Ensure the container has a tightly fitting cap.[9] Funnels

should not be left in the container opening.[10]

Sharps Waste: Any contaminated sharps, such as needles or broken glass, must be

disposed of in a designated puncture-resistant sharps container.[6]

4. Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste".

The full chemical name: "TMX-2172".

The solvent and its concentration (for liquid waste).

The approximate amount of waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

5. Storage: Store waste containers in a designated and secure satellite accumulation area

within the laboratory.[11] The storage area should be away from heat sources and high-traffic

areas.[5] Ensure that incompatible wastes are stored separately.[8][9]
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6. Disposal Request: Once a waste container is full or has reached the accumulation time limit

set by your institution (e.g., 6 or 12 months), contact your EHS department to arrange for

pickup and disposal.[8][11] Do not remove the waste from the laboratory yourself.

Spill Procedures
In the event of a spill, follow these procedures:

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the hood

running.

Wear PPE: Don the appropriate PPE as described above.

Containment: Prevent the spill from spreading.

Cleanup:

Solid Spill: Carefully sweep or scoop the material into a hazardous waste container. Avoid

generating dust.

Liquid Spill: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol or

isopropanol) and then with soap and water. Collect all cleaning materials as hazardous

waste.

Report: Report the spill to your laboratory supervisor and your institution's EHS department.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like TMX-2172.
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Caption: General workflow for the safe disposal of TMX-2172.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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